2-Methoxy-3-bromopyridine hydrochloride

• CAS: 13472-88-3
• Molecular Formula: C6H7BrClNO
• Molecular Weight: 224.48 g/mol
• SMILES: COC1=C(C=CC=N1)Br.Cl
• InChI: InChI=1S/C6H6BrNO.ClH/c1-9-6-5(7)3-2-4-8-6;/h2-4H,1H3;1H
• InChIKey: OVGXQBBFWXEGGQ-UHFFFAOYSA-N

2-Methoxy-3-bromopyridine hydrochloride: Procurement Overview

2-Methoxy-3-bromopyridine hydrochloride (CAS 13472-88-3) is a halogenated heterocyclic building block, specifically a pyridine derivative featuring a bromine atom at the 3-position, a methoxy group at the 2-position, and presented as a stable hydrochloride salt [1]. Its molecular formula is C₆H₇BrClNO, with a molecular weight of 224.48 g/mol [1]. This compound is primarily valued in medicinal chemistry and organic synthesis as a versatile intermediate for constructing complex molecules, particularly through transition metal-catalyzed cross-coupling reactions [2].

1 Suzuki-Miyaura cross-coupling at pyridine C3 position

2 Solid hydrochloride salt supports automated dispensing workflows

3 Heterocyclic building block for medicinal chemistry libraries

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 73012566, '2-Methoxy-3-bromopyridine hydrochloride'. Accessed 28 April 2026. View Source
• [2] Kuujia.com. Product Page for 'Cas no 13472-88-3 (3-bromo-2-methoxypyridine hydrochloride)'. Accessed 28 April 2026. View Source

No Generic Substitute for 2-Methoxy-3-bromopyridine hydrochloride

Substituting 2-Methoxy-3-bromopyridine hydrochloride with a close analog, such as 5-bromo-2-methoxypyridine (CAS 13472-85-0) or an unsubstituted 3-bromopyridine, is not chemically equivalent and will lead to a different final product . The specific positioning of the bromine atom on the pyridine ring is the primary driver of regioselectivity in cross-coupling reactions, which is foundational for constructing specific molecular architectures. Research on related bromopyridines demonstrates that the 3-substituted isomer exhibits a distinct reactivity profile in Suzuki-Miyaura couplings compared to 2- or 4-substituted isomers, directly impacting reaction yields and the site of carbon-carbon bond formation . Therefore, selecting this specific regioisomer is not a matter of preference but a necessity dictated by the synthetic route's design.

Target 3-bromo regioisomer: C-C bond formation at pyridine C3

Substitute Risk 5-bromo isomer yields a different product regioisomer; synthetic disconnection may not transfer

Target Solid hydrochloride salt: supports weighing and storage

Substitute Risk Liquid free base may alter dispensing workflow and handling requirements

2-Methoxy-3-bromopyridine hydrochloride: Key Differentiators

Solid Salt Form vs. Liquid Free Base

A key practical differentiator for procurement is the compound's physical state. The free base, 3-bromo-2-methoxypyridine (CAS 13472-59-8), is documented to be a liquid at room temperature with a flash point of 93 °C, which can pose handling and storage challenges . In contrast, the target compound is provided as a hydrochloride salt, which is a solid. This transformation to a solid salt form is a class-level advantage, typically improving ease of weighing, stability during storage, and reducing the risks associated with handling volatile or airborne-sensitive liquid intermediates [1]. While direct quantitative data for this specific salt's physical properties were not found, the differential state is a verifiable and meaningful factor for procurement choice.

Physical State

Class-level

Target: Solid (HCl salt)
Comparator: Liquid (free base, CAS 13472-59-8)

Supports solid-form handling and storage review

Class-level inference; verify specific storage stability

Evidence Dimension	Physical State at Room Temperature
Target Compound Data	Solid
Comparator Or Baseline	3-bromo-2-methoxypyridine (free base, CAS 13472-59-8): Liquid
Quantified Difference	Liquid versus Solid state
Conditions	Standard ambient temperature and pressure

Why This Matters

A solid hydrochloride salt simplifies automated dispensing, improves long-term storage stability compared to a liquid, and reduces the risk of spills and fume exposure, which is a critical factor for high-throughput synthesis labs and process chemistry scale-up.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 73012566, '2-Methoxy-3-bromopyridine hydrochloride'. Accessed 28 April 2026. View Source

Regioselective Suzuki Coupling at 3-Position

The primary value of this compound is its defined regiochemistry for palladium-catalyzed cross-coupling reactions. A 2019 study on the enantioselective Suzuki-Miyaura cross-coupling of 3-bromopyridine derivatives demonstrated that these substrates are effective for constructing chiral heterocyclic biaryls, a critical pharmacophore in drug discovery [1]. While the study encompasses a class of 3-bromopyridines, it confirms the feasibility and utility of the 3-position for bond formation. In contrast, the 5-bromo isomer, 5-bromo-2-methoxypyridine (CAS 13472-85-0), is employed to create 5-substituted derivatives, representing a fundamentally different synthetic disconnection [2]. The choice between these compounds is not based on superior performance but on the precise structural requirement of the target molecule; procuring the 3-bromo isomer is mandatory for any synthetic route requiring a carbon-carbon bond at the pyridine's 3-position.

Regioselective Coupling

Class-level

Suzuki-Miyaura at C3 enables regiospecific C-C bond formation

Regiospecific synthetic disconnection context

Class-level from 3-bromopyridine studies; verify substrate scope

Evidence Dimension	Reaction Site in Cross-Coupling
Target Compound Data	Bromine substitution at the 3-position of pyridine enables C-C bond formation at the 3rd carbon.
Comparator Or Baseline	5-bromo-2-methoxypyridine (CAS 13472-85-0): Bromine substitution at the 5-position, leading to a different product isomer.
Quantified Difference	Regioisomeric differentiation (3-substituted vs 5-substituted product).
Conditions	Suzuki-Miyaura cross-coupling with aryl boronic acids.

Why This Matters

For a scientific procurement decision, this regioisomeric specificity is non-negotiable. Selecting the wrong isomer will not just lead to a lower yield or slower reaction; it will produce an entirely different, incorrect chemical entity, making the purchase a complete failure for the intended synthetic objective.

• [1] Wang, X. et al. Enantioselective synthesis of chiral heterocyclic biaryls via asymmetric Suzuki-Miyaura cross-coupling of 3-bromopyridine derivatives. Org. Biomol. Chem., 2019, 17, 2351-2355. View Source
• [2] Parry, P. R. et al. Functionalized Pyridylboronic Acids and Their Suzuki Cross-Coupling Reactions to Yield Novel Heteroarylpyridines. J. Org. Chem., 2002, 67(21), 7541-7543. View Source

Key Applications of 2-Methoxy-3-bromopyridine hydrochloride

3-Arylpyridine Kinase Inhibitor Scaffolds

This building block is essential for creating 3-substituted pyridine libraries for drug discovery, particularly for targets like kinases. Its specific utility was confirmed in the synthesis of chiral heterocyclic biaryl scaffolds via asymmetric Suzuki-Miyaura coupling, a key reaction for generating pharmaceutically relevant atropisomers [1]. The hydrochloride salt form is a practical advantage in these research settings, as its solid nature facilitates precise weighing for high-throughput parallel synthesis, unlike its liquid free-base counterparts.

Solid Form for Safer Scale-Up

For process chemists transferring a synthetic route from milligram to kilogram scale, the physical state of a reagent is a critical parameter. The free base form of this compound is a liquid, which presents challenges for large-scale automated dispensing, poses a higher risk of spills, and can be harder to contain. The hydrochloride salt, as a solid, is inherently safer and simpler to handle in a pilot plant or manufacturing setting, directly addressing the procurement need for a more process-friendly intermediate.

3-Substituted Pyridine Pesticide Synthesis

Patents and literature identify substituted pyridines as core structures in modern pesticides [1]. The ability of 2-methoxy-3-bromopyridine hydrochloride to specifically introduce functional groups at the 3-position via cross-coupling makes it a direct precursor for this class of agrochemicals. The defined regioisomerism ensures the synthesis yields the correct active ingredient, which is a critical quality control parameter in industrial production.

Regiospecific Functional Materials Precursor

The compound is cited as a building block for liquid crystal materials [1]. The precise control over substitution geometry is paramount in this field, as the position of functional groups on the aromatic ring dictates the material's mesophase behavior and electro-optical properties. Procuring the 3-bromo isomer is therefore a fundamental requirement for achieving the designed molecular architecture and the resulting material performance.

Application

Selection Property

Validation Focus

Kinase inhibitor scaffold synthesis

3-Position regiospecific coupling

Cross-coupling reaction efficiency

Process chemistry scale-up

Solid salt form handling

Dispensing and storage review

Agrochemical intermediate synthesis

Regiochemical control at C3

Product isomer confirmation

Liquid crystal materials research

Substitution geometry precision

Mesophase behavior review

• [1] Wang, X. et al. Enantioselective synthesis of chiral heterocyclic biaryls via asymmetric Suzuki-Miyaura cross-coupling of 3-bromopyridine derivatives. Org. Biomol. Chem., 2019, 17, 2351-2355. View Source